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Compound of Interest

Compound Name: (S)-(+)-1-Methoxy-2-propanol

Cat. No.: B1353307 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for the protection of personnel and the ecosystem. This guide provides essential,

immediate safety and logistical information for the proper disposal of (S)-(+)-1-Methoxy-2-
propanol, a flammable liquid also known as Propylene Glycol Monomethyl Ether (PGME).

Adherence to these procedures is critical for maintaining a safe laboratory environment and

complying with regulatory standards.

(S)-(+)-1-Methoxy-2-propanol is classified as a flammable liquid and may cause drowsiness

or dizziness.[1][2][3] Therefore, its disposal must be handled as hazardous waste in

accordance with all applicable local, state, and federal regulations.[4][5][6] Improper disposal,

such as discarding with municipal waste or pouring down the drain, is strictly prohibited.[1][7]

Immediate Safety and Disposal Protocol
In the event of a spill or when preparing for waste disposal, the following steps should be

taken:

Ensure Adequate Ventilation: Work in a well-ventilated area to avoid the inhalation of vapors.

[1][8]

Eliminate Ignition Sources: (S)-(+)-1-Methoxy-2-propanol is flammable.[1][2][3][8][9]

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[1][2][8][10]

Use non-sparking tools and explosion-proof equipment.[4][10][11]
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Wear Personal Protective Equipment (PPE): Appropriate PPE, including protective gloves,

clothing, and eye/face protection, must be worn.[10] If there is a risk of vapor inhalation,

respiratory protection may be required.

Containment of Spills: For minor spills, absorb the chemical with a non-combustible, inert

material such as sand, earth, or vermiculite.[1][2][4][5][8]

Waste Collection: Collect the absorbed material and any unused product into clearly labeled,

sealed containers for disposal.[1][4][5][8] Contaminated packaging should be treated with the

same level of caution and disposed of as hazardous waste.[9]

Professional Disposal: Arrange for a licensed and authorized waste disposal company to

collect and manage the hazardous waste.[1][3] The primary recommended method of

disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.

[3][6]

Quantitative Data Summary
While specific disposal concentration limits are subject to local regulations, the following table

summarizes key physical and regulatory identifiers for (S)-(+)-1-Methoxy-2-propanol.

Property Value Reference

CAS Number 107-98-2 [1][9]

UN Number 3092 [8][9]

Hazard Class 3 (Flammable Liquid) [6][8][9]

Packing Group III [8]

Flash Point Approximately 32°C (90°F) Varies slightly by source

Explosive Limits
Lower: ~1.7% (V) Upper:

~11.5% (V)
Varies slightly by source

Waste Hazard Property HP 3 Flammable [9]

Disposal Workflow
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of (S)-(+)-1-Methoxy-2-propanol.
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Click to download full resolution via product page

Disposal workflow for (S)-(+)-1-Methoxy-2-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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